1-Thia-6-azaspiro[3.5]nonane1,1-dioxide

Specification

• Molecular Formula: C7H13NO2S
• Molecular Weight: 175.25 g/mol
• IUPAC Name: 1λ6-thia-8-azaspiro[3.5]nonane 1,1-dioxide
• Standard InChI: InChI=1S/C7H13NO2S/c9-11(10)5-3-7(11)2-1-4-8-6-7/h8H,1-6H2
• Standard InChI Key: OUTALODBBAVTLL-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCS2(=O)=O)CNC1

Introduction

1-Thia-6-azaspiro[3.5]nonane1,1-dioxide is a heterocyclic compound that has garnered significant attention in pharmaceutical research due to its potential as an inhibitor of salt-inducible kinases. These kinases play crucial roles in various cellular processes, including stress responses and metabolism. The compound's unique structure and properties make it an interesting subject for study in the fields of organic chemistry and pharmacology.

Synthesis

The synthesis of 1-Thia-6-azaspiro[3.5]nonane1,1-dioxide typically involves multi-step organic reactions. Common methods include starting from simpler nitrogen and sulfur-containing precursors, followed by cyclization under acidic or basic conditions. For instance, the formation of the thiazolidine ring can be achieved through condensation reactions involving suitable aldehydes and amines.

Biological Significance

1-Thia-6-azaspiro[3.5]nonane1,1-dioxide is primarily studied for its role as an inhibitor of salt-inducible kinases. These kinases are involved in signaling pathways associated with cellular stress responses and metabolism. Inhibition studies have shown that compounds like 1-Thia-6-azaspiro[3.5]nonane1,1-dioxide can effectively reduce kinase activity, leading to altered cellular responses in experimental models.

Potential Applications

The compound's potential applications lie in its ability to modulate cellular processes through kinase inhibition. This makes it a candidate for further research in developing novel therapeutic agents, particularly in areas related to cellular stress and metabolic disorders.

Research Findings

Research on 1-Thia-6-azaspiro[3.5]nonane1,1-dioxide is ongoing, with a focus on its pharmacological properties and potential therapeutic uses. Patent documents, such as US20240025892, highlight its relevance in modulating salt-inducible kinases, which are crucial in various cellular processes.